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Compound of Interest

Compound Name: Saflufenacil-d7

Cat. No.: B15557860

Get Quote

\ J

Disclaimer: This document provides a comprehensive overview of the safety data and handling
precautions for Saflufenacil. Specific data for the deuterated form, Saflufenacil-d7, is not
extensively available. However, the safety and handling protocols for Saflufenacil-d7 are
considered to be analogous to the parent compound due to the nature of isotopic labeling.
Researchers should always consult the most current Safety Data Sheet (SDS) provided by the
supplier for the specific product in use.

Chemical Identification and Physical Properties

Saflufenacil is a herbicide belonging to the pyrimidinedione chemical class.[1] It functions by
inhibiting the enzyme protoporphyrinogen oxidase (PPO), which disrupts chlorophyll
biosynthesis in plants, leading to cell membrane damage and plant death.[1][2] Saflufenacil-
d7 is a deuterated analog of Saflufenacil, typically used as an internal standard in analytical
testing.

Table 1: Physical and Chemical Properties of Saflufenacil
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Property Value Source
N'-{2-chloro-4-fluoro-5-
[1,2,3,6-tetrahydro-3-
methyl-2,6-dioxo-4-

IUPAC Name _ N [1]
(trifluoromethyl)pyrimidin-
1-yllbenzoyl}-N-isopropyl-
N-methylsulfamide

CAS Number 372137-35-4 [1][2]

Molecular Formula C17H17CIF4N4OsS [11[2]

Molecular Weight 500.85 g/mol [1112]

Physical State

White powder

[1]

Melting Point

189.9 °C

[2](3]

Decomposition Temp.

Approx. 230 °C

[3]

Density

1.595 g/mL at 20 °C

[2](3]

| Solubility in Water | 21200 mg/L (at 20 °C) |[2] |

Hazard Identification and Toxicology

Saflufenacil is classified as having low acute toxicity via oral, dermal, and inhalation routes.[1]

[4] However, it is very toxic to aquatic life with long-lasting effects.[5]

Table 2: Summary of Toxicological Data for Saflufenacil
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Toxicity Endpoint Result Species Source
Acute Oral LD50 > 2000 mg/kg bw Rat [1][6]
Acute Dermal LD50 > 2000 mg/kg bw Rat [1]

Acute Inhalation LC50 > 5.3 mg/L (> 5300

(4-hr) mg/m3) Rat el

o Slightly irritating / )
Eye Irritation o o Rabbit [1][6]
Minimal irritant

) o Slightly irritating / Not ]
Skin Irritation - Rabbit [1][6]
an Irritant

Skin Sensitization Not a sensitizer Guinea pig [1]

) . Not likely carcinogenic
Carcinogenicity Rat & Mouse [718]
to humans

Not mutagenic or
Mutagenicity genotoxic in vitro/in Animal studies [1]

Vivo

| Aquatic Toxicity (Rainbow Trout) | > 120 mg/l | Fish | |

The primary target of Saflufenacil in mammals is the haematological system, with repeat-dose
studies showing effects like anaemia.[1][4]

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling is crucial to minimize exposure risk. Operations should be conducted in a well-
ventilated area.[9]

Engineering Controls

» Ventilation: Use in a well-ventilated place, such as a chemical fume hood, especially when
handling the powder form to avoid dust formation.[9][10]
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» Safety Stations: Eyewash stations and safety showers should be readily accessible.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Saflufenacil-d7.

Core PPE

Eye/Face Protection Skin Protection Respiratory Protection

(Safety goggles with side-shields) (Chemical-impermeable gloves, lab coat) (If dust is generated or ventilation is inadequate)

Speciffications
Conforming to EN 166 (EU) Inspect gloves before use. Use a full-face respirator
or NIOSH (US) Follow EU Directive 89/686/EEC & EN 374. if exposure limits are exceeded.

Diagram 1: Mandatory Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: Diagram 1: Mandatory Personal Protective Equipment (PPE).

Hygiene Measures

e Avoid contact with skin, eyes, and clothing.[9][10]

e Wash hands thoroughly after handling the substance.[10]

e Do not eat, drink, or smoke in the work area.[10]

» Remove and wash contaminated clothing before reuse.[11]

Safe Handling and Storage Protocol

A systematic approach to handling and storage ensures laboratory safety.

General Laboratory Workflow
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Receiving Storage Handling/Use Waste Disposal

(Inspect container integrity) (Cool, dry, well-ventilated area) (In fume hood with appropriate PPE) (Approved waste disposal plant)

Diagram 2: General Laboratory Handling Workflow

Click to download full resolution via product page

Caption: Diagram 2: General Laboratory Handling Workflow.

Storage Conditions

« Store the container tightly closed in a dry, cool, and well-ventilated place.[9]
+ Keep away from food, drink, and animal feeding stuffs.[10]

« Store apart from incompatible materials, such as strong oxidizing agents.[9][10]

First-Aid and Emergency Procedures

Immediate and appropriate first-aid is critical in the event of an exposure.

First-Aid Measures by Exposure Route

Exposure Event

Exposure Rowte

Immediate Action

Rinse mouth.
Drink 1-2 glasses of water.
Seek medical attention.

Move to fresh air.
Seek medical attention.

Take off contaminated clothing.
Rinse skin with plenty of water.

Rinse with plenty of water for 15-20 min.
Remove contact lenses.

Diagram 3: First-Aid Measures Flowchart

Click to download full resolution via product page
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Caption: Diagram 3: First-Aid Measures Flowchart.

In case of inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[5][11]

In case of skin contact: Immediately take off all contaminated clothing. Wash off with soap
and plenty of water for 15-20 minutes.[9][11]

In case of eye contact: Hold eyes open and rinse slowly and gently with water for 15-20
minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing.
[11]

In case of ingestion: Have the person sip a glass of water if able to swallow. Do not give
anything by mouth to an unconscious person. Call a poison control center or doctor for
treatment advice.[11]

Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas. Wear appropriate PPE as
described in Section 3.2. Avoid dust formation.[9]

Environmental Precautions: Prevent the product from entering drains, surface water, or
groundwater.[12]

Containment: Collect spillage. Use spark-proof tools and explosion-proof equipment.
Adhered or collected material should be promptly disposed of in suitable, closed containers.

[9]

Stability and Reactivity

Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

Conditions to Avoid: No specific data is available, but generally, avoid creating dust.

Incompatible Materials: Strong oxidizing agents.[10]
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+ Hazardous Decomposition Products: No dangerous decomposition products are known
under normal conditions of use.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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